Cas no 123065-42-9 (N-octadecanoyl-C17-sphingosine)

• Product Name: N-octadecanoyl-C17-sphingosine
• CAS No: 123065-42-9
• MF: C₃₅H₆₉NO₃
• MW: 551.927271604538
• CID: 4763897
• PubChem ID: 9985066
• Update Time: 2024-11-04

N-octadecanoyl-C17-sphingosine Chemical and Physical Properties

Names and Identifiers

• N-[(E,2S,3R)-1,3-dihydroxyheptadec-4-en-2-yl]octadecanamide
• Cer(d17:1/18:0)
• N-octadecanoyl-heptadecasphing-4-enine
• Cer(d17:1(4E)/18:0)
• N-(octadecanoyl)-4E-heptadecasphingenine
• N-octadecanoyl-C17-sphingosine
• CHEBI:172405
• 123065-42-9
• C18 Ceramide (d17:1/18:0), N-stearoyl-D-erythro-sphingosine (C17 base), powder
• C18 Ceramide (d17:1/18:0)

• Inchi： 1S/C35H69NO3/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-35(39)36-33(32-37)34(38)30-28-26-24-22-20-16-14-12-10-8-6-4-2/h28,30,33-34,37-38H,3-27,29,31-32H2,1-2H3,(H,36,39)/b30-28+/t33-,34+/m0/s1
• InChI Key： KGEXFGDEDXQZLQ-QKSCFGQVSA-N
• SMILES： O[C@H](/C=C/CCCCCCCCCCCC)[C@H](CO)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 551.52774506g/mol
• Monoisotopic Mass: 551.52774506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 31
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 69.6

N-octadecanoyl-C17-sphingosine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides